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Compound of Interest

Compound Name: 4-Chlorothioanisole

Cat. No.: B085629 Get Quote

This guide provides immediate, essential safety and logistical information for handling 4-
Chlorothioanisole in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development. The following procedures are designed to ensure the safe

handling, use, and disposal of this chemical.

Chemical Profile and Hazards

4-Chlorothioanisole is a combustible liquid that is harmful if swallowed, causes skin irritation,

and serious eye irritation.[1] It may also cause respiratory irritation.[1][2] It is crucial to handle

this chemical with appropriate care to avoid exposure.

Hazard Classification Category

Acute toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Flammable liquids Category 4

Data sourced from multiple safety data sheets.[1][3]

Physical and Chemical Properties
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Property Value

Appearance Colorless to light yellow/orange clear liquid

Odor Unpleasant

Molecular Formula C7H7ClS

Molecular Weight 158.65 g/mol

Boiling Point 168-170 °C[4][5]

Melting Point 18-19 °C[4]

Flash Point 229 °F (109 °C)[4]

Density 1.22 g/mL at 25 °C[4][5]

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural workflow for the safe handling of 4-Chlorothioanisole from

receipt to disposal.

1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Storage Location: Store in a dry, cool, and well-ventilated place away from heat, sparks, and

open flames.[1][6]

Container Integrity: Keep the container tightly closed when not in use.[3][6]

Incompatible Materials: Store away from strong oxidizing agents.[3]

2. Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent exposure.
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Protection Type Specific PPE

Eye/Face Protection Chemical safety goggles or a face shield.[1][7]

Skin Protection

Chemical-resistant gloves (e.g., Butyl rubber), a

lab coat or chemical-resistant apron, and

closed-toe shoes.[1][7][8]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[2][9] If ventilation is

inadequate, a NIOSH-approved respirator for

organic vapors is required.

3. Handling and Use

Work Area: All handling of 4-Chlorothioanisole should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood.[2][9]

Dispensing: When transferring or dispensing the chemical, use spark-free tools and ensure

proper grounding to avoid static discharge.[2][6]

Hygiene: Wash hands thoroughly with soap and water after handling.[1][10] Do not eat,

drink, or smoke in the work area.[1][4]

Avoid Inhalation: Avoid breathing vapors or mists.[3][10]

4. Spill and Emergency Procedures

Minor Spills:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

earth, or vermiculite.[3][6]

Collect the absorbed material into a suitable, closed container for disposal.[3][11]
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Clean the spill area with soap and water.

Major Spills:

Evacuate the laboratory immediately and alert others.

Contact the institution's emergency response team.

Provide the emergency team with the Safety Data Sheet (SDS).

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation persists, seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Seek immediate medical attention.[1][10]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.[1]

Disposal Plan
Proper disposal of 4-Chlorothioanisole and its contaminated materials is critical to prevent

environmental contamination.

Waste Collection:

Collect all waste containing 4-Chlorothioanisole, including contaminated absorbent

materials and disposable PPE, in a designated, labeled, and sealed hazardous waste

container.

Disposal Method:
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Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[4] Chlorinated aromatic compounds require

specialized disposal methods.[12]

Do not dispose of down the drain or in regular trash.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous waste. The empty, rinsed container can then be disposed of according to

institutional guidelines. For non-returnable drums, they must be empty and free of solvent

residues before being sent to metal recyclers.[13]

Workflow and Safety Logic
The following diagram illustrates the logical workflow for handling 4-Chlorothioanisole,

emphasizing key safety checkpoints.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.echemi.com/produce/pr25030418539-4-chlorothioanisole.html
https://pubs.rsc.org/en/content/articlelanding/1995/cs/cs9952400423/unauth
https://www.chlorinated-solvents.eu/safety-technology/recycling-disposal/
https://www.benchchem.com/product/b085629?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 4-Chlorothioanisole

Receipt and Storage

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare Work Area (Fume Hood)

Handling and Use of Chemical

Spill or Exposure Event?

Execute Emergency Procedures
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Decontamination of Work Area
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Waste Collection and Segregation

Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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